Cas no 1111051-48-9 (4-(benzenesulfonyl)-6-chloro-3-(piperidine-1-carbonyl)quinoline)

4-(Benzenesulfonyl)-6-chloro-3-(piperidine-1-carbonyl)quinoline is a synthetically derived quinoline derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure incorporates a benzenesulfonyl group, a chloro substituent, and a piperidine-carbonyl moiety, which may enhance binding affinity and selectivity in biological systems. The compound’s quinoline core offers a versatile scaffold for further functionalization, making it valuable for the development of novel therapeutic agents. Its well-defined chemical properties and stability under standard conditions facilitate its use in exploratory studies, particularly in targeting enzyme inhibition or receptor modulation. This compound is suited for researchers seeking structurally diverse intermediates in drug discovery.
4-(benzenesulfonyl)-6-chloro-3-(piperidine-1-carbonyl)quinoline structure
1111051-48-9 structure
Product Name:4-(benzenesulfonyl)-6-chloro-3-(piperidine-1-carbonyl)quinoline
CAS No:1111051-48-9
MF:C21H19ClN2O3S
MW:414.905163049698
CID:5386590
Update Time:2025-11-02

4-(benzenesulfonyl)-6-chloro-3-(piperidine-1-carbonyl)quinoline Chemical and Physical Properties

Names and Identifiers

    • [6-Chloro-4-(phenylsulfonyl)-3-quinolinyl]-1-piperidinylmethanone
    • 4-(benzenesulfonyl)-6-chloro-3-(piperidine-1-carbonyl)quinoline
    • Inchi: 1S/C21H19ClN2O3S/c22-15-9-10-19-17(13-15)20(28(26,27)16-7-3-1-4-8-16)18(14-23-19)21(25)24-11-5-2-6-12-24/h1,3-4,7-10,13-14H,2,5-6,11-12H2
    • InChI Key: QJMBNPYUCYBLMA-UHFFFAOYSA-N
    • SMILES: C(C1=C(S(C2=CC=CC=C2)(=O)=O)C2C(N=C1)=CC=C(Cl)C=2)(N1CCCCC1)=O

Experimental Properties

  • Density: 1.373±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 657.5±55.0 °C(Predicted)
  • pka: -0.10±0.50(Predicted)

4-(benzenesulfonyl)-6-chloro-3-(piperidine-1-carbonyl)quinoline Pricemore >>

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